Cas no 924863-76-3 (1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene)

• Product Name: 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene
• CAS No: 924863-76-3
• MF: C₁₆H₁₃F₂NO₆S
• MW: 385.339330434799
• CID: 6245329
• PubChem ID: 9036178
• Update Time: 2025-07-24

1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• Z95218425
• EN300-26586273
• AB00984629-01
• 1-(difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene
• 924863-76-3
• 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene

• Inchi： 1S/C16H13F2NO6S/c1-24-15-10-11(2-7-14(15)25-16(17)18)8-9-26(22,23)13-5-3-12(4-6-13)19(20)21/h2-10,16H,1H3/b9-8+
• InChI Key： VGZUSFZIRBIJKK-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC(=C(C=1)OC)OC(F)F)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 385.04316463g/mol
• Monoisotopic Mass: 385.04316463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene

Comprehensive Overview of 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene (CAS No. 924863-76-3)

1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene (CAS No. 924863-76-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique difluoromethoxy and nitrobenzenesulfonyl functional groups, exhibits promising properties for applications in drug development and advanced materials. Its molecular structure, which includes a vinyl sulfone moiety, makes it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds and sulfonyl-based derivatives has positioned 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene as a subject of extensive research. Fluorinated compounds are particularly sought after due to their enhanced metabolic stability and bioavailability, which are critical factors in medicinal chemistry. Meanwhile, the nitrobenzenesulfonyl group contributes to the compound's reactivity, enabling its use in cross-coupling reactions and other catalytic processes.

In recent years, the demand for high-performance materials and specialty chemicals has surged, driven by advancements in electronics, renewable energy, and biotechnology. Researchers are exploring the potential of 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene in these areas, particularly for its ability to modify polymer properties and enhance electrochemical performance. Its incorporation into organic semiconductors and photovoltaic materials is also under investigation, aligning with the global push toward sustainable technologies.

Another area of interest is the compound's role in targeted drug delivery systems. The difluoromethoxy group, known for its lipophilicity, can improve the cell membrane permeability of therapeutic agents. This property is particularly valuable in the design of anticancer drugs and central nervous system (CNS) therapeutics, where overcoming the blood-brain barrier is a major challenge. Additionally, the nitrobenzenesulfonyl moiety offers opportunities for prodrug activation, a strategy increasingly employed in precision medicine.

The synthesis of 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene involves multi-step organic reactions, including electrophilic aromatic substitution and olefination. These processes require precise control of reaction conditions to achieve high yield and purity. Advances in green chemistry have also prompted researchers to explore solvent-free and catalytic methods for its production, reducing environmental impact while maintaining efficiency.

From an analytical chemistry perspective, characterizing 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's structural integrity and purity, which are essential for its intended applications. The compound's spectroscopic properties are also of interest, particularly in fluorescence-based assays and molecular imaging.

As the scientific community continues to explore the potential of 1-(Difluoromethoxy)-2-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]benzene, its relevance in cutting-edge research is expected to grow. Whether in drug discovery, material science, or environmental applications, this compound exemplifies the intersection of innovation and practical utility. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential.